Cas no 438580-40-6 (2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl)-)

• Product Name: 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl)-
• CAS No: 438580-40-6
• MF: C₁₀H₉BrFNO₂
• MW: 274.086365461349
• CID: 5262334
• Update Time: 2025-10-28

2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl)-

• Inchi： 1S/C10H9BrFNO2/c11-5-9-6-13(10(14)15-9)8-3-1-2-7(12)4-8/h1-4,9H,5-6H2
• InChI Key： WXGROONBDHOZOS-UHFFFAOYSA-N
• SMILES： O1C(CBr)CN(C2=CC=CC(F)=C2)C1=O

Additional information on 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl)-

Professional Introduction to 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) (CAS No. 438580-40-6)

2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl), identified by the Chemical Abstracts Service Number (CAS No. 438580-40-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the oxazolidinone class, which is well-documented for its versatile applications in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group at the 5-position and a 3-fluorophenyl substituent at the 3-position, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The significance of 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) lies in its potential as a building block for more complex molecular architectures. The bromomethyl functionality provides a reactive site for further functionalization, allowing chemists to introduce additional groups through cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations. This flexibility is particularly useful in the construction of novel drug candidates targeting various biological pathways.

Moreover, the 3-fluorophenyl moiety introduces electronic and steric effects that can influence the molecule's interactions with biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and lipophilicity. In this context, 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) represents an intriguing scaffold for designing molecules with enhanced pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolidinone derivatives in addressing unmet medical needs. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of oxazolidinones often facilitates tight binding to biological targets by forming hydrogen bonds and hydrophobic interactions. The introduction of fluorinated aromatic rings further enhances these interactions by improving solubility and target specificity.

In particular, studies have demonstrated that oxazolidinone derivatives can act as scaffolds for kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics. The reactivity of the bromomethyl group allows for the facile introduction of diverse pharmacophores, enabling the optimization of potency and selectivity. For instance, modifications at the 3-position with electron-withdrawing or electron-donating groups can fine-tune the electronic properties of the molecule, thereby affecting its binding affinity to protein targets.

The synthesis of 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include condensation reactions to form the oxazolidinone ring followed by functional group interconversions to introduce the bromomethyl and fluorophenyl substituents. Advances in catalytic methods have made these synthetic routes more efficient and scalable, paving the way for large-scale production and industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound to biological targets. The use of high-throughput virtual screening has accelerated the discovery process by allowing rapid evaluation of thousands of potential drug candidates. The structural features of 2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) make it an attractive candidate for such computational studies due to its well-defined interactions with biological receptors.

The pharmacological potential of this compound has been further explored through preclinical studies. Initial investigations have shown promising activity against certain cancer cell lines and inflammatory diseases. These findings underscore the importance of oxazolidinone derivatives as lead compounds for drug discovery programs targeting human diseases.

In conclusion,2-Oxazolidinone, 5-(bromomethyl)-3-(3-fluorophenyl) (CAS No. 438580-40-6) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features offer opportunities for further chemical modification and pharmacological exploration. As research continues to uncover new therapeutic applications for oxazolidinone derivatives, this compound is poised to play a significant role in future drug development efforts.